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Compound of Interest

Compound Name: Pigment Yellow 183

Cat. No.: B1218173

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the lightfastness of Pigment Yellow 183 (PY
183) against other commonly used yellow pigments. The assessment is based on established
industry standards, and supporting experimental data and protocols are provided to aid in the
selection of appropriate pigments for various applications where color stability upon light
exposure is critical.

Quantitative Data Summary

The lightfastness of a pigment is its ability to resist fading or changing color when exposed to
light. This property is crucial in applications requiring long-term color stability. The most
common scales for rating lightfastness are the Blue Wool Scale and the American Society for
Testing and Materials (ASTM) International standards.

The Blue Wool Scale ranges from 1 (very poor) to 8 (excellent).[1][2] An excellent rating of 7-8
indicates that the pigment will remain unchanged for more than 100 years under normal display
conditions.[3] The ASTM D4303 standard categorizes lightfastness into five categories: |
(Excellent), Il (Very Good), I (Fair), IV (Poor), and V (Very Poor).[4] An ASTM I rating
corresponds to a Blue Wool Scale rating of 7-8.[1][4]
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Pigment Yellow 183 consistently demonstrates exceptional lightfastness, with multiple sources
reporting a rating of 7-8 on the Blue Wool Scale.[5][6][7][8] This high rating signifies its
suitability for applications demanding high performance and longevity.

Below is a comparative table summarizing the lightfastness ratings of Pigment Yellow 183 and
other selected yellow pigments.

. ASTM
] Chemical Blue Wool .
Pigment Name C.l. Name . Lightfastness
Class Scale Rating .
Rating

Pigment Yellow
183 PY 183 Monoazo 7-8[5][6]1[71[8] | (Excellent)[1][4]
Pigment Yellow

PY 74 Monoazo 6-7 -l
74
Pigment Yellow )

PY 83 Disazo 6-7 -1l
83
Pigment Yellow ) )

PY 110 Isoindolinone 7-8 I
110
Pigment Yellow )

PY 138 Quinophthalone 7-8 I
138
Pigment Yellow )

PY 150 Nickel Azo 7-8 I
150
Pigment Yellow o

PY 154 Benzimidazolone  7-8 I

154

Experimental Protocols

The lightfastness of pigments is evaluated using standardized test methods that involve
exposing samples to controlled light sources that simulate natural daylight. The two primary
standards are ASTM D4303 and ISO 105-B02.
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ASTM D4303: Standard Test Methods for Lightfastness
of Colorants Used in Artists' Materials

This standard describes four test methods to accelerate the effects of long-term indoor
illumination on artists' paints.[9] The methods are used to approximate the color change that
can be expected over time.[9]

Key Experimental Steps:
e Specimen Preparation:
o Pigments are dispersed in a suitable vehicle (e.g., oil, acrylic emulsion).

o The colored paint is applied to a substrate, such as primed aluminum panels for outdoor
testing or lacquered test cards for indoor testing, at a specified thickness (e.g., 6-10 mils).

[3]

o ASTM lightfastness ratings are typically based on a tint of the color, where the pigment is
mixed with a white base to achieve a reflectance of 35-45% at the wavelength of
maximum absorption.[3]

o A portion of each specimen is shielded from light to serve as an unexposed control.
o Exposure Conditions:

o Specimens are exposed to a light source under controlled conditions. ASTM D4303
outlines several methods, including:

» Test Method A: Exposure to natural daylight filtered through glass.[9]

» Test Method C: Exposure to a xenon-arc lamp that simulates daylight filtered through
glass.[9]

o Key parameters for xenon-arc testing (Method C) typically include:
= [rradiance Level: 0.35 W/m2/nm at 340 nm.[4]

» Relative Humidity: 55 + 5%.[4]
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» Black Panel Temperature: 63 = 2°C.[10]

» Total Radiant Exposure: 1260 MJ/m?2.[4]

o Evaluation:

o After exposure, the color change between the exposed and unexposed portions of the
specimen is measured using a spectrophotometer or colorimeter.

o The color difference is calculated using the CIE 1976 Lab* (CIELAB) color difference
equation (AE¥).

o The lightfastness category is assigned based on the calculated AE* value. For an ASTM |
(Excellent) rating, the AE* is typically between 1 and 4.[3]

ISO 105-B02: Textiles — Tests for colour fasthess — Part
B02: Colour fastness to artificial light: Xenon arc fading
lamp test

This international standard specifies a method for determining the color fastness of textiles and
other materials to an artificial light source representative of natural daylight (D65).[11]

Key Experimental Steps:
e Specimen and Reference Preparation:
o The test specimen is mounted on a card.

o A set of Blue Wool references (standards 1-8) are mounted alongside the specimen.[12]
These references are wool cloths dyed with blue dyes of known, differing lightfastness.[12]

e Exposure:
o The mounted specimen and Blue Wool references are placed in a xenon-arc test chamber.

o The apparatus is set to specific conditions, which can be varied to simulate different
environments. Key parameters include:
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» [rradiance: Controlled at a specific level, for example, 42 W/m? in the 300-400 nm range
or 1.10 W/m2 at 420 nm.[12]

» Temperature: Monitored using a black panel or black standard thermometer, typically
ranging from 50°C to 63°C.[11]

= Humidity: Controlled to a specified level.[12]

o The exposure continues until a specific amount of fading is observed in either the
specimen or the Blue Wool references.

¢ Assessment:

o The fading of the test specimen is visually assessed by comparing the change in its color
to the fading of the Blue Wool references.[13]

o The lightfastness rating is the number of the Blue Wool reference that shows a similar
degree of fading to the test specimen.[13]

o A Grey Scale for assessing change in color can also be used for a more quantitative
evaluation of the color change.[13]

Visualizations

The following diagrams illustrate the general workflows for the lightfastness testing procedures
described above.
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ASTM D4303 Experimental Workflow
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ISO 105-B02 Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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